Cas no 2228576-99-4 (tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate
• CAS No: 2228576-99-4
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6386213
• PubChem ID: 165645407
• Update Time: 2025-10-28

tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate
• 2228576-99-4
• tert-butyl 4-[1-(aminooxy)propan-2-yl]-3-methylpiperidine-1-carboxylate
• EN300-1903997

• Inchi： 1S/C14H28N2O3/c1-10-8-16(13(17)19-14(3,4)5)7-6-12(10)11(2)9-18-15/h10-12H,6-9,15H2,1-5H3
• InChI Key： CWDDHUIVZVLXQJ-UHFFFAOYSA-N
• SMILES： O(CC(C)C1CCN(C(=O)OC(C)(C)C)CC1C)N

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate

tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate, identified by the CAS number 2228576-99-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule features a piperidine ring substituted with a tert-butyl group, an aminooxy propanoyl group, and a methyl group, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and coupling reactions. The incorporation of the aminooxy group introduces unique functional properties, such as enhanced solubility and reactivity, which are advantageous in pharmaceutical formulations. Moreover, the methyl substitution on the piperidine ring contributes to the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

Research into the pharmacological properties of tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate has revealed its potential as a modulator of various cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo experiments have indicated that this compound exhibits moderate efficacy in reducing oxidative stress, further highlighting its therapeutic potential.

The structural uniqueness of this compound also makes it an attractive candidate for use in advanced materials science. Its ability to form stable complexes with metal ions has been explored in recent studies, paving the way for its application in catalysis and coordination chemistry. Furthermore, the tert-butyl group imparts steric hindrance, which can be exploited to design more selective catalysts for organic transformations.

In terms of toxicity and safety profiles, recent toxicological studies have shown that tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate demonstrates low acute toxicity when administered at therapeutic doses. However, long-term safety assessments are still underway to fully understand its potential risks and benefits for human use.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, with researchers emphasizing its structural flexibility and functional diversity. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its development as a lead compound in drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions.

In conclusion, tert-butyl 4-1-(aminooxy)propan-2-yl-3-methylpiperidine-1-carboxylate represents a significant advancement in organic chemistry, offering multifaceted applications across various scientific domains. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic interventions and material science innovations.